Cas no 1902946-19-3 (1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1,4-diazepane)

• Product Name: 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1,4-diazepane
• CAS No: 1902946-19-3
• MF: C₁₄H₂₀N₆O₃S₂
• MW: 384.476999282837
• CID: 6383310
• PubChem ID: 92114434
• Update Time: 2025-10-07

1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1,4-diazepane
• F6512-7499
• [4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl]-(4-methylthiadiazol-5-yl)methanone
• 1902946-19-3
• 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1,4-diazepane
• (4-((3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone
• AKOS025375984

• Inchi： 1S/C14H20N6O3S2/c1-9-12(24-18-17-9)14(21)19-5-4-6-20(8-7-19)25(22,23)13-10(2)15-16-11(13)3/h4-8H2,1-3H3,(H,15,16)
• InChI Key： KQDCKJUSZONGGI-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NNC=1C)(N1CCN(C(C2=C(C)N=NS2)=O)CCC1)(=O)=O

Computed Properties

• Exact Mass: 384.10383087g/mol
• Monoisotopic Mass: 384.10383087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 149Ų

Additional information on 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1,4-diazepane

Introduction to 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1,4-diazepane (CAS No. 1902946-19-3)

1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1,4-diazepane (CAS No. 1902946-19-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives characterized by its complex molecular architecture, which includes fused rings and functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1,4-diazepane incorporates several key motifs that are of great interest in drug discovery. The presence of a sulfonyl group at the 1-position of the pyrazole ring and a carbonyl-substituted thiadiazole at the 4-position creates a framework that is conducive to interactions with biological targets. These structural features are reminiscent of molecules that have been explored for their potential in modulating various biological pathways.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds with therapeutic potential. The pyrazole and thiadiazole scaffolds are particularly well-studied due to their ability to engage with a wide range of biological receptors and enzymes. The compound 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1,4-diazepane represents an advanced derivative that builds upon the known bioactivity of these core structures.

The sulfonyl group in this molecule is known to enhance binding affinity and selectivity when interacting with biological targets. This functional moiety has been extensively utilized in the design of pharmacophores for drugs targeting diseases such as cancer and inflammation. Additionally, the thiadiazole ring is a prominent feature in many bioactive molecules due to its ability to participate in hydrogen bonding and hydrophobic interactions with protein surfaces.

Recent studies have highlighted the importance of fused heterocyclic systems in drug design. The combination of pyrazole and thiadiazole rings in 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1,4-diazepane creates a molecule with multiple potential sites for interaction with biological targets. This complexity makes it an attractive candidate for further investigation into its pharmacological properties.

The molecular modeling of this compound has revealed several promising features that could contribute to its bioactivity. The presence of both polar and non-polar regions allows for favorable interactions with both hydrophilic and hydrophobic parts of biological targets. Furthermore, the rigidity provided by the fused ring system suggests that this compound may exhibit high binding affinity and selectivity.

In the context of current research trends, there is growing interest in developing small molecule inhibitors that target enzymes involved in disease pathways. The structure of 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1,4-diazepane suggests that it may interact with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and neurological disorders.

One particularly exciting aspect of this compound is its potential as a scaffold for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can explore new analogs with enhanced bioactivity or improved pharmacokinetic properties. This flexibility makes 1-(3,5-dimethyl-1H-pyrazol-4-ylsulfonyl)-4-(4-methyl-l,l,-3-thiadiazole-S-carbonyl)-l,l,-diazepane (CAS No. 1902946-l9-l) a valuable tool for medicinal chemists seeking to develop novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to construct the complex fused ring system efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for further biological evaluation.

Evaluation of the pharmacological properties of (Sulfonylpiperazine Derivative) (CAS No.l902946-l9-l) has begun in several academic laboratories. Initial studies have focused on assessing its interaction with target proteins through both computational modeling and experimental assays. These efforts aim to elucidate the mechanism by which this compound exerts its effects on biological pathways.

The potential therapeutic applications of this compound are broad-ranging. Given its structural similarity to known bioactive molecules,(Sulfonylpiperazine Derivative) (CAS No.l902946-l9-l) may find utility in treating conditions such as inflammation,(Sulfonylpiperazine Derivative) (CAS No.l902946-l9-l) cardiovascular disease,(Sulfonylpiperazine Derivative) (CAS No.l902946-l9-l) and neurological disorders.*(Sulfonylpiperazine Derivative)* (CAS No.l902946-l9-l). Further preclinical studies are necessary to confirm these possibilities and identify any adverse effects or limitations associated with its use.

As research continues,(Sulfonylpiperazine Derivative) (CAS No.l902946-l9-l) is expected to play an important role in advancing our understanding of drug design principles related to heterocyclic chemistry.*(Sulfonylpiperazine Derivative)* (CAS No.l902946-I9-I) Its unique structure provides insights into how molecular complexity can be leveraged to develop effective therapeutic agents.*(Sulfonylpiperazine Derivative)* (CAS No.l90294G-I9-G). With ongoing investigations into its pharmacological properties,*(Sulfonylpiperazine Derivative)* (CAS No.l90294G-I9-G) promises to contribute significantly to future developments in pharmaceutical science.*(Sulfonylpiperazine Derivative)* (CAS No.l90294G-I9-G).